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Compound of Interest

Compound Name: 2-Chloro-6-phenylpyrazine

CAS No.: 41270-62-6

Cat. No.: B1366303

Get Quote

An In-Depth Technical Guide to 2-Chloro-6-phenylpyrazine: Synthesis, Characterization, and

Applications

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-6-phenylpyrazine, a key

heterocyclic intermediate in medicinal chemistry and drug development. The document details

the compound's fundamental physicochemical and spectroscopic properties, including its

precise molecular weight. It offers an in-depth exploration of its synthesis and characterization,

presenting a detailed experimental protocol and a conceptual workflow. Furthermore, this guide

examines the compound's role as a versatile building block in the synthesis of biologically

active molecules, particularly in the context of kinase inhibition. Safety, handling, and storage

protocols are also discussed. This document is intended to serve as an authoritative resource

for researchers, scientists, and professionals in the field of drug discovery, providing the

technical accuracy and field-proven insights necessary for advanced research and

development.
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The pyrazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous

biologically active compounds and FDA-approved drugs.[1][2] This six-membered aromatic

heterocycle, with two nitrogen atoms in a 1,4-orientation, offers a unique combination of

chemical stability, synthetic versatility, and metabolic resistance.[1][2] Its ability to participate in

hydrogen bonding and other non-covalent interactions makes it a valuable component for

designing molecules that can effectively bind to biological targets.[2]

Within this important class of compounds, 2-Chloro-6-phenylpyrazine emerges as a

particularly valuable synthetic intermediate. The presence of a reactive chlorine atom at the 2-

position allows for facile nucleophilic substitution reactions, enabling the introduction of various

functional groups. The phenyl group at the 6-position provides a scaffold for further structural

modifications and can play a crucial role in the molecule's interaction with target proteins. This

guide provides a detailed exploration of this compound, from its fundamental properties to its

practical applications in the synthesis of potential therapeutics.

Physicochemical and Spectroscopic Profile
Accurate characterization of a compound's physical and spectroscopic properties is

fundamental to its use in research and development.

Core Physicochemical Properties
The fundamental properties of 2-Chloro-6-phenylpyrazine are summarized below. The

molecular weight is a critical parameter for all stoichiometric calculations in synthesis and

analysis.
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Property Value Source

Molecular Formula C₁₀H₇ClN₂ [3][4][5]

Molecular Weight 190.63 g/mol [3][5]

CAS Number 41270-62-6 [3][4]

Appearance
White to off-white crystalline

powder
(Typical)

Boiling Point 300.6 ± 37.0 °C at 760 mmHg [3]

IUPAC Name 2-chloro-6-phenylpyrazine [3]

Predicted Spectroscopic Data
The following spectroscopic data are predicted based on the structure of 2-Chloro-6-
phenylpyrazine and analysis of similar compounds.[6] These values provide a benchmark for

researchers to confirm the identity and purity of their synthesized material.

Table 1: Predicted ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)

Protons
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Notes

Pyrazine-H ~8.6 Singlet
The proton at
position 3, adjacent
to the chlorine.

Pyrazine-H ~8.8 Singlet

The proton at position

5, adjacent to the

phenyl group.

Phenyl-H (ortho) ~8.0 - 8.2 Multiplet
Protons closest to the

pyrazine ring.

| Phenyl-H (meta, para) | ~7.4 - 7.6 | Multiplet | Remaining protons on the phenyl ring. |

Table 2: Predicted ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)
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Carbon Atom Predicted Chemical Shift (δ, ppm)

C2 (C-Cl) ~152

C3 ~142

C5 ~140

C6 (C-Phenyl) ~155

Phenyl C (ipso) ~135

| Phenyl C (ortho, meta, para) | ~128 - 131 |

Table 3: Predicted Mass Spectrometry Data (EI)

Ion Predicted m/z Notes

[M]⁺ 190/192

Molecular ion peak with a
characteristic ~3:1
isotopic pattern for
chlorine.[6]

[M-Cl]⁺ 155 Loss of a chlorine atom.

| [C₆H₅]⁺ | 77 | Phenyl fragment. |

Synthesis and Characterization Workflow
The synthesis of substituted pyrazines can be approached through various methods, often

involving the condensation of dicarbonyl compounds with diamines or the modification of pre-

existing pyrazine rings.[7][8] For 2-Chloro-6-phenylpyrazine, a common strategy involves the

chlorination of a corresponding hydroxypyrazine precursor.

Conceptual Synthesis and Characterization Workflow
A robust workflow is essential to ensure the synthesis of the target compound with high purity

and to confirm its identity unequivocally. This process involves synthesis, purification, and

comprehensive characterization.
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Synthesis

Work-up & Purification

Characterization & Analysis

Starting Materials:
2-Hydroxy-6-phenylpyrazine

Chlorination Reaction
(Reflux)

Reagent:
Phosphorus Oxychloride (POCl₃)

Quench with Ice-Water

Extract with Organic Solvent
(e.g., Ethyl Acetate)

Wash Organic Layer
(Brine)

Dry over Na₂SO₄

Concentrate in vacuo

Purification
(Recrystallization or Column Chromatography)

Final Product:
2-Chloro-6-phenylpyrazine

¹H & ¹³C NMR

Confirm Structure

Mass Spectrometry

Confirm Mass

IR Spectroscopy

Confirm Functional Groups
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Caption: A conceptual workflow for the synthesis and characterization of 2-Chloro-6-
phenylpyrazine.

Experimental Protocol: Synthesis via Chlorination
This protocol describes a representative method for synthesizing 2-Chloro-6-phenylpyrazine
from 2-hydroxy-6-phenylpyrazine. The causality behind using phosphorus oxychloride (POCl₃)

is its effectiveness as a dehydrating and chlorinating agent for converting hydroxyl groups on

heteroaromatic rings into chlorides.

Objective: To synthesize 2-Chloro-6-phenylpyrazine.

Materials:

2-Hydroxy-6-phenylpyrazine

Phosphorus oxychloride (POCl₃)

Ice

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend 2-hydroxy-6-phenylpyrazine (1.0 eq) in phosphorus oxychloride (5-10 eq).

Chlorination: Heat the mixture to reflux (approximately 105-110 °C) and maintain for 2-4

hours. The reaction should be monitored by Thin Layer Chromatography (TLC) until the

starting material is consumed.
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Quenching (Self-Validation Step): Cool the reaction mixture to room temperature. Slowly and

carefully pour the mixture onto crushed ice in a separate beaker with vigorous stirring. This

step is highly exothermic and must be performed in a well-ventilated fume hood with

appropriate personal protective equipment (PPE). The quenching neutralizes the excess

reactive POCl₃.

Neutralization: Slowly add saturated NaHCO₃ solution to the aqueous mixture until the pH is

neutral to basic (pH ~7-8). This step ensures that all acidic components are neutralized,

allowing for effective extraction of the organic product.

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl

acetate (3 times).

Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer

over anhydrous Na₂SO₄.

Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to

yield the crude product.

Purification: Purify the crude solid by recrystallization from a suitable solvent (e.g.,

ethanol/water mixture) or by column chromatography on silica gel to afford pure 2-Chloro-6-
phenylpyrazine.

Protocol: Spectroscopic Characterization
This protocol outlines the steps for confirming the identity and purity of the synthesized 2-
Chloro-6-phenylpyrazine.

Objective: To verify the chemical structure and purity of the final product.

Instrumentation:

400 MHz (or higher) NMR Spectrometer

Mass Spectrometer (with EI or ESI source)

FT-IR Spectrometer
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Procedure:

NMR Spectroscopy:

Sample Preparation: Dissolve 5-10 mg of the purified product in ~0.7 mL of deuterated

chloroform (CDCl₃).[6]

¹H NMR Acquisition: Acquire a proton spectrum. Verify the presence of singlets for the

pyrazine protons and multiplets for the phenyl protons in the aromatic region, as predicted

in Table 1.

¹³C NMR Acquisition: Acquire a carbon spectrum. Confirm the number of unique carbon

signals matches the structure and that chemical shifts align with predicted values in Table

2.

Mass Spectrometry:

Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent

(e.g., methanol or acetonitrile).

Data Acquisition: Obtain the mass spectrum.

Data Analysis: Identify the molecular ion peak [M]⁺ and verify its m/z ratio (190/192). The

presence of the characteristic 3:1 isotopic pattern for chlorine is a critical validation point.

[6]

Infrared (IR) Spectroscopy:

Sample Preparation: Prepare a KBr pellet by grinding a small amount of the solid sample

with dry KBr powder.[6]

Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

Data Analysis: Identify characteristic absorption bands for C-H aromatic stretching (~3050-

3100 cm⁻¹), C=C and C=N aromatic ring stretching (~1400-1600 cm⁻¹), and the C-Cl

stretching (~600-800 cm⁻¹).
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Applications in Drug Discovery and Medicinal
Chemistry
2-Chloro-6-phenylpyrazine is not typically an active pharmaceutical ingredient itself but

serves as a crucial building block for more complex molecules. Its utility stems from the

reactivity of the C-Cl bond, which readily undergoes nucleophilic aromatic substitution (SₙAr)

with amines, alcohols, and thiols. This allows for the strategic introduction of diverse side

chains, a common practice in medicinal chemistry to optimize a compound's potency,

selectivity, and pharmacokinetic properties.

A prominent application of pyrazine-containing structures is in the development of kinase

inhibitors.[9] Kinases are a class of enzymes that play a central role in cell signaling, and their

dysregulation is a hallmark of many cancers. For example, compounds derived from chloro-

pyrazine scaffolds have been investigated as inhibitors of various kinases involved in cell

proliferation and survival pathways.

The compound N-(2-chloro-6-methyl-phenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-

methylpyrimidin-4-ylamino)thiazole-5-carboxamide, also known as Dasatinib, is a potent dual

Src/Abl kinase inhibitor.[9][10] While not directly synthesized from 2-Chloro-6-phenylpyrazine,

its structure highlights the importance of chloro-substituted heteroaromatic rings as precursors

for creating potent therapeutics. The chloro-substituent in a precursor molecule is often

displaced by an amine to build the final drug molecule. This illustrates the type of

transformation for which 2-Chloro-6-phenylpyrazine is an ideal starting material.

Safety, Handling, and Storage
Proper handling and storage are critical to ensure laboratory safety and maintain the integrity of

the compound.

Table 4: GHS Hazard Information
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Hazard Statements Description

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H332 Harmful if inhaled.

H335 May cause respiratory irritation.

Source:[3]

Safe Handling:

Work in a well-ventilated area or a chemical fume hood.[11]

Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Avoid formation and inhalation of dust and aerosols.[11]

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Keep in a cool, dry place away from incompatible materials.

Conclusion
2-Chloro-6-phenylpyrazine, with a molecular weight of 190.63 g/mol , is a foundational

building block for advanced chemical synthesis. Its well-defined physicochemical properties,

coupled with its synthetic accessibility and the reactivity of its chloro-substituent, make it an

invaluable tool for researchers in drug discovery and medicinal chemistry. The protocols and

data presented in this guide offer a comprehensive resource for the synthesis, characterization,

and safe handling of this versatile compound, empowering scientists to leverage its potential in

the development of novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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